Cas no 2172026-27-4 (2-4-(aminomethyl)-5-cyclopropyl-1H-1,2,3-triazol-1-yl-1-cyclopropylethan-1-ol)

2-4-(Aminomethyl)-5-cyclopropyl-1H-1,2,3-triazol-1-yl-1-cyclopropylethan-1-ol is a structurally complex heterocyclic compound featuring both cyclopropyl and triazole moieties. Its unique scaffold offers potential as a versatile intermediate in medicinal chemistry, particularly for the synthesis of bioactive molecules targeting enzyme inhibition or receptor modulation. The presence of an aminomethyl group enhances its reactivity, enabling further functionalization, while the cyclopropyl rings contribute to conformational rigidity, potentially improving binding affinity. This compound may be of interest in the development of novel pharmaceuticals, agrochemicals, or catalysts due to its balanced lipophilicity and steric properties. Careful handling is advised due to its reactive functional groups.

2-4-(aminomethyl)-5-cyclopropyl-1H-1,2,3-triazol-1-yl-1-cyclopropylethan-1-ol structure

2172026-27-4 structure

Product Name:2-4-(aminomethyl)-5-cyclopropyl-1H-1,2,3-triazol-1-yl-1-cyclopropylethan-1-ol

CAS No:2172026-27-4

MF:C₁₁H₁₈N₄O

MW:222.286821842194

CID:6035339

PubChem ID:165587536

Update Time:2025-10-28

2-4-(aminomethyl)-5-cyclopropyl-1H-1,2,3-triazol-1-yl-1-cyclopropylethan-1-ol Chemical and Physical Properties

Names and Identifiers

- 2-4-(aminomethyl)-5-cyclopropyl-1H-1,2,3-triazol-1-yl-1-cyclopropylethan-1-ol
- EN300-1595777
- 2172026-27-4
- 2-[4-(aminomethyl)-5-cyclopropyl-1H-1,2,3-triazol-1-yl]-1-cyclopropylethan-1-ol
- Inchi： 1S/C11H18N4O/c12-5-9-11(8-3-4-8)15(14-13-9)6-10(16)7-1-2-7/h7-8,10,16H,1-6,12H2
- InChI Key： QDSQEJFAOULKRA-UHFFFAOYSA-N
- SMILES： OC(CN1C(=C(CN)N=N1)C1CC1)C1CC1

Computed Properties

Exact Mass: 222.14806121g/mol
Monoisotopic Mass: 222.14806121g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 16
Rotatable Bond Count: 5
Complexity: 254
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -0.8
Topological Polar Surface Area: 77Å²

2-4-(aminomethyl)-5-cyclopropyl-1H-1,2,3-triazol-1-yl-1-cyclopropylethan-1-ol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-1595777-0.05g	2-[4-(aminomethyl)-5-cyclopropyl-1H-1,2,3-triazol-1-yl]-1-cyclopropylethan-1-ol	2172026-27-4	0.05g	$1428.0	2023-06-04
Enamine	EN300-1595777-0.1g	2-[4-(aminomethyl)-5-cyclopropyl-1H-1,2,3-triazol-1-yl]-1-cyclopropylethan-1-ol	2172026-27-4	0.1g	$1496.0	2023-06-04
Enamine	EN300-1595777-0.25g	2-[4-(aminomethyl)-5-cyclopropyl-1H-1,2,3-triazol-1-yl]-1-cyclopropylethan-1-ol	2172026-27-4	0.25g	$1564.0	2023-06-04
Enamine	EN300-1595777-0.5g	2-[4-(aminomethyl)-5-cyclopropyl-1H-1,2,3-triazol-1-yl]-1-cyclopropylethan-1-ol	2172026-27-4	0.5g	$1632.0	2023-06-04
Enamine	EN300-1595777-1.0g	2-[4-(aminomethyl)-5-cyclopropyl-1H-1,2,3-triazol-1-yl]-1-cyclopropylethan-1-ol	2172026-27-4	1g	$1701.0	2023-06-04
Enamine	EN300-1595777-2.5g	2-[4-(aminomethyl)-5-cyclopropyl-1H-1,2,3-triazol-1-yl]-1-cyclopropylethan-1-ol	2172026-27-4	2.5g	$3332.0	2023-06-04
Enamine	EN300-1595777-5.0g	2-[4-(aminomethyl)-5-cyclopropyl-1H-1,2,3-triazol-1-yl]-1-cyclopropylethan-1-ol	2172026-27-4	5g	$4930.0	2023-06-04
Enamine	EN300-1595777-10.0g	2-[4-(aminomethyl)-5-cyclopropyl-1H-1,2,3-triazol-1-yl]-1-cyclopropylethan-1-ol	2172026-27-4	10g	$7312.0	2023-06-04
Enamine	EN300-1595777-50mg	2-[4-(aminomethyl)-5-cyclopropyl-1H-1,2,3-triazol-1-yl]-1-cyclopropylethan-1-ol	2172026-27-4	50mg	$1428.0	2023-09-23
Enamine	EN300-1595777-100mg	2-[4-(aminomethyl)-5-cyclopropyl-1H-1,2,3-triazol-1-yl]-1-cyclopropylethan-1-ol	2172026-27-4	100mg	$1496.0	2023-09-23

2-4-(aminomethyl)-5-cyclopropyl-1H-1,2,3-triazol-1-yl-1-cyclopropylethan-1-ol Related Literature

1. An artificial CO-releasing metalloprotein built by histidine-selective metallation†

Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
2. An approach towards the synthesis of novel fused nitrogen tricyclic heterocyclic scaffolds via GBB reaction†

Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
3. An assessment of strategies for the development of solid-state adsorbents for vehicular hydrogen storage

Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
4. An amphipathic trans-acting phosphorothioate RNA element delivers an uncharged phosphorodiamidate morpholino sequence in mdx mouse myotubes†

H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
5. An insight into the hybridization mechanism of hairpin DNA physically immobilized on chemically modified graphenes

Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471

Additional information on 2-4-(aminomethyl)-5-cyclopropyl-1H-1,2,3-triazol-1-yl-1-cyclopropylethan-1-ol

Recent Advances in the Study of 2-4-(aminomethyl)-5-cyclopropyl-1H-1,2,3-triazol-1-yl-1-cyclopropylethan-1-ol (CAS: 2172026-27-4)

The compound 2-4-(aminomethyl)-5-cyclopropyl-1H-1,2,3-triazol-1-yl-1-cyclopropylethan-1-ol (CAS: 2172026-27-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

Recent studies have highlighted the synthetic versatility of this compound, which features a 1,2,3-triazole core and cyclopropyl substituents. The 1,2,3-triazole moiety is known for its stability and ability to participate in hydrogen bonding, making it a valuable scaffold in drug design. The cyclopropyl groups further enhance the compound's rigidity and metabolic stability, which are critical properties for drug development.

In vitro and in vivo studies have demonstrated that 2-4-(aminomethyl)-5-cyclopropyl-1H-1,2,3-triazol-1-yl-1-cyclopropylethan-1-ol exhibits promising activity against a range of biological targets. Notably, it has shown inhibitory effects on enzymes involved in inflammatory pathways, suggesting potential applications in treating inflammatory diseases. Additionally, preliminary data indicate that this compound may have antimicrobial properties, particularly against Gram-positive bacteria.

The mechanism of action of this compound is currently under investigation. Early findings suggest that it may interact with specific protein targets, modulating their activity and leading to downstream therapeutic effects. Structural-activity relationship (SAR) studies are ongoing to optimize the compound's potency and selectivity, with the goal of developing a lead candidate for clinical trials.

Despite its promising properties, challenges remain in the development of 2-4-(aminomethyl)-5-cyclopropyl-1H-1,2,3-triazol-1-yl-1-cyclopropylethan-1-ol as a therapeutic agent. Issues such as bioavailability, toxicity, and scalability of synthesis need to be addressed. However, recent advancements in synthetic methodologies and formulation technologies are expected to overcome these hurdles.

In conclusion, 2-4-(aminomethyl)-5-cyclopropyl-1H-1,2,3-triazol-1-yl-1-cyclopropylethan-1-ol represents a promising candidate for further drug development. Its unique structural features and broad biological activity make it a valuable subject of ongoing research. Future studies will focus on elucidating its mechanism of action, optimizing its pharmacological properties, and evaluating its efficacy in preclinical models.